Cas no 88124-02-1 (2-Quinoxalinecarboxamide, N-[2-(butylthio)ethyl]-3-methyl-, 1,4-dioxide)
![2-Quinoxalinecarboxamide, N-[2-(butylthio)ethyl]-3-methyl-, 1,4-dioxide structure](https://www.kuujia.com/scimg/cas/88124-02-1x500.png)
88124-02-1 structure
Product name:2-Quinoxalinecarboxamide, N-[2-(butylthio)ethyl]-3-methyl-, 1,4-dioxide
2-Quinoxalinecarboxamide, N-[2-(butylthio)ethyl]-3-methyl-, 1,4-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 2-Quinoxalinecarboxamide, N-[2-(butylthio)ethyl]-3-methyl-, 1,4-dioxide
- N-(2-butylsulfanylethyl)-3-methyl-4-oxido-1-oxoquinoxalin-1-ium-2-carboxamide
- 2-{[2-(Butylsulfanyl)ethyl]carbamoyl}-3-methyl-1-oxoquinoxalin-1-ium-4(1H)-olate
- DTXSID00525869
- 88124-02-1
-
- Inchi: InChI=1S/C16H21N3O3S/c1-3-4-10-23-11-9-17-16(20)15-12(2)18(21)13-7-5-6-8-14(13)19(15)22/h5-8H,3-4,9-11H2,1-2H3,(H,17,20)
- InChI Key: BOPQTLVBLOVHCO-UHFFFAOYSA-N
- SMILES: CCCCSCCNC(=O)C1=C(N(C2=CC=CC=C2[N+]1=O)[O-])C
Computed Properties
- Exact Mass: 335.13036271g/mol
- Monoisotopic Mass: 335.13036271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 101Ų
2-Quinoxalinecarboxamide, N-[2-(butylthio)ethyl]-3-methyl-, 1,4-dioxide Related Literature
-
Adam G. L. Schafer,Victoria M. Borland,Ellen J. Yezierski Chem. Educ. Res. Pract., 2021,22, 457-475
-
Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
-
Haiping Pan,Yan Shen,Jiashun Duan,Kai Lu Phys. Chem. Chem. Phys., 2016,18, 9897-9901
-
Jacek Klaudiusz Pijanka,Ying Yang,Paul Dumas,Sirinart Chio-Srichan,Michel Manfait,Ganesh Dhruvananda Sockalingum Analyst, 2009,134, 1176-1181
-
S. Brück,C. Krause,R. Turrisi,L. Beverina,S. Wilken,W. Saak,A. Lützen,H. Borchert,M. Schiek,J. Parisi Phys. Chem. Chem. Phys., 2014,16, 1067-1077
88124-02-1 (2-Quinoxalinecarboxamide, N-[2-(butylthio)ethyl]-3-methyl-, 1,4-dioxide) Related Products
- 1375474-07-9(2-methyl-1-propyl-1H-indole-3-sulfonyl chloride)
- 2171464-62-1(4-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanoic acid)
- 2287249-53-8((1S,2S)-2-[(2-Methylpropan-2-yl)oxy]cyclohexan-1-amine;hydrochloride)
- 920-14-9(7-hydroxy-6,6-dimethylheptan-2-one)
- 1234616-68-2(tert-butyl N-[(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl]carbamate)
- 2126139-26-0(tert-butyl N-[(3-chlorothiophen-2-yl)methyl]carbamate)
- 624-75-9(Iodoacetonitrile)
- 396724-96-2(methyl 5-phenyl-3-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamidothiophene-2-carboxylate)
- 1859512-00-7(Furan, 3-(chloromethyl)tetrahydro-3-(2-propen-1-yl)-)
- 2010325-18-3(8-azabicyclo3.2.1octane-3-thiol)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk

Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk
